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Compound of Interest

Hexacosanoic Acid Methyl Ester-
d3

Cat. No.: B10819042

Compound Name:

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-
by-step procedures for the proper disposal of Hexacosanoic Acid Methyl Ester-d3, fostering
a culture of safety and operational excellence.

Hexacosanoic Acid Methyl Ester-d3 is a deuterated form of a long-chain fatty acid methyl
ester.[1][2] While the non-deuterated form, Hexacosanoic Acid Methyl Ester, is not classified as
a hazardous substance according to the Globally Harmonized System (GHS), it is crucial to
handle all laboratory chemicals with care and to consult the specific Safety Data Sheet (SDS)
provided by the manufacturer for complete safety and disposal information.[3]

Chemical and Physical Properties

A clear understanding of a substance's properties is the first step in safe handling and disposal.
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Property Value

Chemical Name Hexacosanoic-26,26,26-d3 acid, methyl ester[1]

C26:0 methyl ester-d3, Cerotic Acid methyl

Synenyms ester-d3[1]

CAS Number 2743078-84-2[1]
Molecular Formula C27H51D302[1][2]
Molecular Weight 413.7 g/mol [1]
Physical Form Solid[1]

Pre-Disposal and Handling Protocol

Before beginning the disposal process, ensure all necessary personal protective equipment
(PPE) is worn and the work area is properly prepared.

Required Personal Protective Equipment (PPE):
» Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses or goggles.

e Lab Coat: A standard laboratory coat.

Work Area Preparation:

e Ensure adequate ventilation in the work area.

+ Have an appropriate spill kit readily available.

» Designate a clearly labeled waste container for the chemical.

Step-by-Step Disposal Procedure

Follow these steps for the safe disposal of Hexacosanoic Acid Methyl Ester-d3:
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o Consult the Safety Data Sheet (SDS): Always locate and thoroughly read the SDS provided
by the manufacturer before handling or disposing of the chemical. The SDS contains specific
information regarding hazards, handling, and disposal.

o Assess Contamination: Determine if the Hexacosanoic Acid Methyl Ester-d3 waste is pure
or mixed with other solvents or chemicals. This will dictate the appropriate waste stream.

e Contain the Waste:

o For the pure solid, carefully transfer it into a designated, sealable, and clearly labeled
waste container.

o If the compound is in solution, absorb the liquid with a non-reactive absorbent material
such as vermiculite, dry sand, or earth. Do not use combustible materials like paper towels
for large quantities of flammable solvents.

o Package the Waste: Place the contained waste into a larger, compatible, and properly
labeled hazardous waste container. Ensure the container is sealed to prevent leaks.

o Label the Waste Container: The label should include:

[e]

The full chemical name: "Hexacosanoic Acid Methyl Ester-d3"

o

The concentration and quantity of the waste.

[¢]

Any associated hazards (if mixed with hazardous solvents).

The date of accumulation.

o

o Storage Pending Disposal: Store the sealed waste container in a designated, well-ventilated,
and secure waste accumulation area, away from incompatible materials.

» Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the final
pickup and disposal of the waste. Always follow local, state, and federal regulations for
chemical waste disposal.[4] Do not dispose of chemical waste down the drain.[4][5]
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Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the disposal process for Hexacosanoic
Acid Methyl Ester-d3.

Click to download full resolution via product page

Disposal Workflow for Hexacosanoic Acid Methyl Ester-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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